Cas no 2636-61-5 (7,14-Methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-6-one,dodecahydro-9-hydroxy-, (7R,7aS,9S,14S,14aR)-)

7,14-Methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-6-one,dodecahydro-9-hydroxy-, (7R,7aS,9S,14S,14aR)- Properties

Names and Identifiers

• 7,14-Methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-6-one,dodecahydro-9-hydroxy-, (7R,7aS,9S,14S,14aR)-
• (7R,7aβ,9β,14aα)-Dodecahydro-9-hydroxy-7α,14α-methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-6-one
• 13a-Hydroxyaphylline
• 7,14-Methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-6-one,dodecahydro-9-hydroxy-, [7R-(7a,7ab,9b,14a,14aa)]-
• Virgiline (7CI,8CI)

• InChIKey： UGCQEPKCDSOOAO-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H24N2O2/c18-11-4-6-16-9-10-7-12(14(16)8-11)15(19)17-5-2-1-3-13(10)17/h10-14,18H,1-9H2
• SMILES： OC1CCN2CC3CC(C2C1)C(=O)N1CCCCC31

Computed Properties

• Exact Mass: 264.18392
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 264.184
• Heavy Atom Count: 19
• Complexity: 386
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.347
• Topological Polar Surface Area: 43.8A^2

Experimental Properties

• PSA: 43.78

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Stirtonanthus insignis